Cas no 14836-73-8 (N-[5-[[4-[5-[Acetyl(hydroxy)amino]pentylamino]-4-oxobutanoyl]-hydroxyamino]pentyl]-N'-(5-aminopentyl)-N'-hydroxybutanediamide;iron)

• Product Name: N-[5-[[4-[5-[Acetyl(hydroxy)amino]pentylamino]-4-oxobutanoyl]-hydroxyamino]pentyl]-N'-(5-aminopentyl)-N'-hydroxybutanediamide;iron
• CAS No: 14836-73-8
• MF: C₂₅H₄₈FeN₆O₈
• MW: 616.529027938843
• CID: 167237
• Update Time: 2024-02-29

N-[5-[[4-[5-[Acetyl(hydroxy)amino]pentylamino]-4-oxobutanoyl]-hydroxyamino]pentyl]-N'-(5-aminopentyl)-N'-hydroxybutanediamide;iron Chemical and Physical Properties

Names and Identifiers

• Iron,[N'-[5-[[4-[[5-[(acetyl-kO)(hydroxy-kO)amino]pentyl]amino]-1-(oxo-kO)-4-oxobutyl](hydroxy-kO)amino]pentyl]-N-(5-aminopentyl)-N-(hydroxy-kO)butanediamidato(3-)-kO1]-, (OC-6-64)-
• ferrioxamine B
• Iron,[N'-[5-[[4-[[5-[(acetyl-kO)(hydroxy-kO)amino]pentyl]amino]-1-(oxo-kO)-4-oxobutyl](hydroxy-kO)amino]pentyl]-N-(5-aminopen
• (N-(5-(3-((5-Aminopentyl)hydroxycarbamoyl)propionamido)pentyl)-3-((5-(N-hydroxyacetamido)pentyl) carbamoyl)propionohydroxamato(3-))iron
• Ferrioxamine
• Iron, (N'-(5-((4-((5-((acetyl-kappaO)(hydroxy-kappaO)amino)phenyl)amino)-1-(oxo-kappaO)-4-oxobutyl)(hydroxy-kappaO)amino)pentyl)-N-(5-aminopentyl)-N-(hydroxy-kappaO)butanediamidato(3-)-kappaO1)-
• Ferroxamine
• Desferal-iron(III)
• N'-[5-(acetyl-hydroxy-amino)pentyl]-N-[5-[3-(5-aminopentyl-hydroxy-carbamoyl)propanoylamino]pentyl]-N-hydroxy-butanediamide ferric complex
• [N-(5-aminopentyl)-N-(hydroxy-kappaO)-N'-{5-[(hydroxy-kappaO){4-[(5-{(hydroxy-kappaO)[1-(oxo-kappaO)ethyl]amino}pentyl)amino]-4-oxo-1-(oxo-kappaO)butyl}amino]pentyl}succinamidato(3-)-kappaO(1)]iron
• N-[5-[[4-[5-[Acetyl(hydroxy)amino]pentylamino]-4-oxobutanoyl]-hydroxyamino]pentyl]-N'-(5-aminopentyl
• N-[5-[[4-[5-[Acetyl(hydroxy)amino]pentylamino]-4-oxobutanoyl]-hydroxyamino]pentyl]-N'-(5-aminopentyl)-N'-hydroxybutanediamide;iron

• Inchi： 1S/C25H48N6O8.Fe/c1-21(32)29(37)18-9-3-6-16-27-22(33)12-14-25(36)31(39)20-10-4-7-17-28-23(34)11-13-24(35)30(38)19-8-2-5-15-26;/h37-39H,2-20,26H2,1H3,(H,27,33)(H,28,34);
• InChI Key： RLQJSUCFBHXPHA-UHFFFAOYSA-N
• SMILES： [Fe].ON(CCCCCNC(CCC(N(CCCCCN)O)=O)=O)C(CCC(NCCCCCN(C(C)=O)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 746
• Topological Polar Surface Area: 206

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines